Cas no 471-54-5 (Isocolumbin)

Isocolumbin structure
Isocolumbin structure
Product Name:Isocolumbin
CAS No:471-54-5
MF:C20H22O6
MW:358.385086536407
CID:37617
PubChem ID:24721165
Update Time:2025-09-22

Isocolumbin Chemical and Physical Properties

Names and Identifiers

    • Isocolumbin
    • 5-Hydroxy-6,7-dimethoxylflavone
    • (1R,3S,5S,8S)-5-(Furan-3-yl)-12-hydroxy-3,11-dimethyl-6,14-dioxatetracyclo[10.2.2.02,11.03,8]hexadec
    • Columbin
    • BCP33582
    • NSC16037
    • C.A.S. 471,545
    • 1,4-Etheno-3H,7H-benzo[1,2-c:3,4-c']dipyran-3,7-dione, 9-(3-furanyl)decahydro-4-hydr
    • 471-54-5
    • Q-100497
    • FS-9823
    • (1S,2S,3S,5S,8S,11R,12S)-5-(Furan-3-yl)-12-hydroxy-3,11-dimethyl-6,14-dioxatetracyclo[10.2.2.02,11.03,8]hexadec-15-ene-7,13-dione
    • AKOS037514699
    • AKOS040760157
    • CHEBI:81144
    • CS-0022977
    • DTXSID401099705
    • Q27155101
    • HY-N3050
    • C17508
    • (1R,4S,4aS,6aR,9R,10aR,10bR)-9-(3-Furanyl)-1,4,4a,5,6,6a,9,10,10a,10b-decahydro-4-hydroxy-4a,10a-dimethyl-1,4-etheno-3H,7H-benzo[1,2-c:3,4-c']dipyran-3,7-dione
    • DA-64529
    • MDL: MFCD02682936
    • Inchi: 1S/C20H22O6/c1-18-9-14(11-5-8-24-10-11)25-16(21)12(18)3-6-19(2)15(18)13-4-7-20(19,23)17(22)26-13/h4-5,7-8,10,12-15,23H,3,6,9H2,1-2H3/t12-,13+,14+,15+,18-,19-,20-/m1/s1
    • InChI Key: AALLCALQGXXWNA-UKFLMKJWSA-N
    • SMILES: O1C([C@@]2(C=C[C@H]1[C@H]1[C@]3(C)C[C@@H](C4=COC=C4)OC([C@H]3CC[C@]12C)=O)O)=O

Computed Properties

  • Exact Mass: 358.14200
  • Monoisotopic Mass: 358.14163842 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 1
  • Complexity: 702
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 7
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 86
  • Molecular Weight: 358.4

Experimental Properties

  • Color/Form: Powder
  • Density: 1.4±0.1 g/cm3
  • Melting Point: 190°C
  • Boiling Point: 565.9±50.0 °C at 760 mmHg
  • Flash Point: 296.0±30.1 °C
  • PSA: 85.97000
  • LogP: 2.53270
  • Vapor Pressure: No data available

Isocolumbin Security Information

Isocolumbin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
DC Chemicals
DCY-169-20 mg
IsocoluMbin
471-54-5 >98%, Standard References Grade
20mg
$280.0 2022-02-28
TRC
I798253-1mg
Isocolumbin
471-54-5
1mg
$ 50.00 2022-06-04
TRC
I798253-2mg
Isocolumbin
471-54-5
2mg
$ 70.00 2022-06-04
TRC
I798253-10mg
Isocolumbin
471-54-5
10mg
$ 295.00 2022-06-04
MedChemExpress
HY-N3050-1mg
Isocolumbin
471-54-5 ≥99.0%
1mg
¥3500 2025-04-16
MedChemExpress
HY-N3050-5mg
Isocolumbin
471-54-5
5mg
¥3000 2022-08-31
Chengdu Biopurify Phytochemicals Ltd
BP0777-10mg
Isocolumbin
471-54-5 98%
10mg
$260 2021-12-27
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
H39950-20mg
ISOCOLUMBIN
471-54-5 ,98%
20mg
¥1518.0 2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.
TN1133-2 mg
Isocolumbin
471-54-5
2mg
¥2593.00 2022-04-26
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R025038-10mg
Isocolumbin
471-54-5 98%()
10mg
¥1195 2024-05-23

Isocolumbin Related Literature

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent